Cas no 1256345-69-3 ((3-(2-Ethoxy-2-oxoethyl)phenyl)boronic acid)

• Product Name: (3-(2-Ethoxy-2-oxoethyl)phenyl)boronic acid
• CAS No: 1256345-69-3
• MF: C₁₀H₁₃BO₄
• MW: 208.018823385239
• MDL: MFCD08704681
• CID: 828231
• PubChem ID: 53216302
• Update Time: 2025-04-19

(3-(2-Ethoxy-2-oxoethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(2-Ethoxy-2-oxoethyl)phenyl)boronic acid
• 3-Ethoxycarbonylmethylphenylboronic acid
• DS-17597
• CS-0042533
• 3-(2-ETHOXY-2-OXOETHYL)PHENYLBORONIC ACID
• DTXSID20681552
• GDWZKERCECMYJX-UHFFFAOYSA-N
• F30053
• [3-(2-ethoxy-2-oxoethyl)phenyl]boronic acid
• Benzeneacetic acid, 3-borono-, 1-ethyl ester
• MFCD08704681
• DB-366449
• 1256345-69-3
• SCHEMBL15057442
• AKOS015838759
• PB40092
• (3-(2-Ethoxy-2-oxoethyl)phenyl)boronicacid

• MDL： MFCD08704681
• Inchi： 1S/C10H13BO4/c1-2-15-10(12)7-8-4-3-5-9(6-8)11(13)14/h3-6,13-14H,2,7H2,1H3
• InChI Key： GDWZKERCECMYJX-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC=C(B(O)O)C=1)=O

Computed Properties

• Exact Mass: 208.09100
• Monoisotopic Mass: 208.0906891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76000
• LogP: -0.52800